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Compound of Interest

Compound Name: Filastatin

Cat. No.: B1663349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the solubilization and

use of filastatin, a small molecule inhibitor of Candida albicans adhesion, morphogenesis, and

biofilm formation.

Product Information
Product Name: Filastatin

Mechanism of Action: Filastatin is an inhibitor of fungal pathogenesis, specifically targeting

the adhesion to host cells and inert surfaces, the morphological transition from yeast to

hyphae, and the formation of biofilms in Candida albicans.[1][2][3][4] It has been shown to

act downstream of multiple signaling pathways that regulate hyphal morphogenesis,

including the cAMP-PKA and GlcNAc pathways.[1][4][5] However, it does not inhibit

filamentation induced by genotoxic stress.[1][4][5]

Primary Applications: Antifungal research, studies on fungal pathogenesis, biofilm research,

and drug development.

Quantitative Data Summary
The following tables summarize the key quantitative data for filastatin.

Table 1: Solubility of Filastatin
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 72 - 125 200.1 - 347.41

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[3][6] Sonication may

be required to fully

dissolve the

compound.[3]

Ethanol 2 -

Water Insoluble -

Table 2: Recommended Working Concentrations

Application Effective Concentration Notes

Inhibition of Hyphae Formation > 2.5 µM
Effective concentrations

observed in C. albicans.[1]

Adhesion Assay (IC50) ~3 µM

IC50 in a GFP-based adhesion

assay with Candida species.[3]

[6]

Cell-Based Assays 50 µM

A commonly used

concentration in various

published studies.[1][5][7]

Mammalian Cell Viability Up to 250 µM

Shown to be non-toxic to

human A549 cells at this

concentration.[1][3]

Experimental Protocols
Preparation of a Filastatin Stock Solution in DMSO
This protocol describes the preparation of a 10 mM filastatin stock solution in DMSO.
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Materials:

Filastatin (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of filastatin:

Molecular Weight of Filastatin: 359.81 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 0.01 mol/L * 0.001 L * 359.81 g/mol = 0.0035981 g = 3.6 mg

Weigh the filastatin: Carefully weigh out the calculated amount of filastatin powder and

place it in a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

For a 10 mM solution, this would be 1 mL for 3.6 mg of filastatin.

Dissolve the compound:

Vortex the tube vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube for 5-10 minutes.[3]

Visually inspect the solution to ensure there are no visible particles.

Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[8]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3][8]

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the filastatin stock solution to a final working

concentration for use in cell culture.

Materials:

10 mM Filastatin stock solution in DMSO

Sterile cell culture medium appropriate for your experiment

Sterile microcentrifuge tubes or plates

Procedure:

Determine the final desired concentration: For this example, we will prepare a 50 µM working

solution.

Perform serial dilutions (recommended): To avoid precipitation, it is best to perform a

stepwise dilution.[8]

Intermediate Dilution (e.g., 1 mM): Dilute the 10 mM stock solution 1:10 in sterile culture

medium. For example, add 10 µL of the 10 mM stock to 90 µL of medium.

Final Dilution: Dilute the intermediate solution to the final working concentration. To get to

50 µM from a 1 mM intermediate solution, you would perform a 1:20 dilution. For example,

add 5 µL of the 1 mM solution to 95 µL of culture medium.

Control Preparation: Prepare a vehicle control containing the same final concentration of

DMSO as your experimental samples. The final DMSO concentration should ideally be below

0.5% to minimize solvent-induced cellular toxicity.[8]
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Immediate Use: Use the freshly prepared working solutions in your experiments immediately.

Visualizations

Experimental Workflow for Filastatin Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh Filastatin Powder Add Anhydrous DMSO Vortex and/or Sonicate to Dissolve Aliquot into Single-Use Tubes Store at -20°C or -80°C

Thaw Stock Solution Prepare Intermediate Dilution
in Culture Medium Prepare Final Working Dilution Use Immediately in Assay

Click to download full resolution via product page

Caption: Workflow for preparing filastatin stock and working solutions.

Simplified Signaling Pathway of Filastatin's Action
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Caption: Filastatin inhibits hyphal morphogenesis downstream of multiple signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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